Cas no 61149-54-0 (5-Methyl-4-nitro-1H-indole)

• Product Name: 5-Methyl-4-nitro-1H-indole
• CAS No: 61149-54-0
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD08275945
• CID: 57636
• PubChem ID: 12301121
• Update Time: 2025-04-18

5-Methyl-4-nitro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-4-nitro-1H-indole
• 5-Methyl-4-nitroindole
• 1H-Indole,5-methyl-4-nitro-
• 4-Nitro-5-methylindol
• 5-methyl-4-nitro-indole
• AG-G-22547
• CTK5B2758
• SBB066684
• ZLD0623
• CS-0130597
• DTXSID90486435
• AKOS006284758
• J-517793
• AC-2260
• SCHEMBL19251836
• A833063
• FT-0646386
• 61149-54-0
• AMY5088
• AT41216

• MDL： MFCD08275945
• Inchi： 1S/C9H8N2O2/c1-6-2-3-8-7(4-5-10-8)9(6)11(12)13/h2-5,10H,1H3
• InChI Key： YEWCWEGSXBIVEC-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C)C=CC2=C1C=CN2)=O

Computed Properties

• Exact Mass: 176.05864
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• Density: 1.355
• Boiling Point: 361.1°C at 760 mmHg
• Flash Point: 172.2°C
• Refractive Index: 1.693
• PSA: 58.93

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles